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The Temporal Key Integrity Protocol (TKIP) was developed as a critical interim solution to
address the significant security flaws of the original Wi-Fi security protocol, Wired Equivalent
Privacy (WEP).[1][2] Ratified as part of the IEEE 802.11i standard in 2004, TKIP was designed
to be implemented on legacy hardware that supported WEP, thereby providing a much-needed
security enhancement without requiring immediate hardware replacement.[3][4] Although it has
since been deprecated and is no longer considered secure, its role was pivotal in the transition
towards more robust wireless security.[1]

The Need for a WEP Successor

WEP's cryptographic vulnerabilities, such as its use of a static key and a small initialization
vector (IV), made it susceptible to various attacks that could compromise the confidentiality and
integrity of wireless communications.[5] As these flaws became widely known, the need for a
more secure protocol that could be quickly deployed became urgent. TKIP was engineered by
the IEEE 802.11i task group and the Wi-Fi Alliance to fill this gap, forming the core of the Wi-Fi
Protected Access (WPA) certification.[1][2]

Technical Enhancements over WEP

TKIP introduced several crucial security improvements over WEP while still utilizing the
underlying RC4 stream cipher to maintain compatibility with older hardware.[2][6]

Key Improvements:
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Per-Packet Key Mixing: Unlike WEP, which concatenated a static key with a repeating IV,
TKIP implemented a key mixing function.[1] This function combines a 128-bit temporal key
with the transmitter's MAC address and a 48-bit IV (also known as the TKIP Sequence
Counter or TSC) to generate a unique RC4 encryption key for each data packet.[6][7] This
defeated the key recovery attacks that plagued WEP.[1]

Message Integrity Check (MIC): To combat the packet forgery and alteration attacks possible
against WEP's weak CRC-32 checksum, TKIP introduced a 64-bit MIC named "Michael".[2]
[6] The Michael algorithm calculates a checksum over the frame, providing significantly

stronger integrity protection.[2]

Sequence Counter (TSC): TKIP incorporates a sequence counter to protect against replay
attacks.[4][7] Packets arriving out of order are discarded by the access point, preventing
attackers from retransmitting captured frames.[2]

Rekeying Mechanism: TKIP includes a mechanism to periodically refresh the keys, ensuring
that an attacker has a limited amount of data encrypted with any single key to analyze.[2]

Table 1: Comparison of WLAN Security Protocols
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) ] Temporal Key Counter Mode with
Wired Equivalent .
Feature . Integrity Protocol CBC-MAC Protocol
Privacy (WEP)
(TKIP) (CCMP)
Primary Standard IEEE 802.11 (Original) IEEE 802.11i (WPA) IEEE 802.11i (WPA2)
Encryption Cipher RC4 RC4 AES
] ] ) 128 bits (temporal ]
Key Size 40 or 104 bits (static) 128 bits
key)
_ 32-hit CRC-32 o
Data Integrity 64-bit Michael MIC CBC-MAC (Strong)
(Insecure)
, Yes (48-bit Sequence Yes (48-bit Packet
Replay Protection None
Counter) Number)
) Dynamic, per-packet Dynamic, robust key
Key Management Static, manual o }
key mixing hierarchy
) Deprecated, Secure (Mandatory for
Security Status Broken, Insecure
Vulnerable[1] WPA2)[8]

The Logical Structure of IEEE 802.11i

The IEEE 802.11i standard defines a Robust Security Network (RSN) that can operate in two
main modes: TKIP for transitional security on older devices and the more secure Counter Mode
with CBC-MAC Protocol (CCMP) for newer hardware.[3][9] This dual-protocol approach was
essential for a smooth industry-wide migration to stronger security.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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